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Compound of Interest

Compound Name: (DHQ)2Pyr

Cat. No.: B1147373 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like (DHQ)2Pyr are paramount for laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of (DHQ)2Pyr, a chiral ligand used in asymmetric synthesis, ensuring

adherence to safety protocols and regulatory compliance.

Core Safety and Handling Data
Before initiating any disposal procedures, it is crucial to be familiar with the hazard profile and

handling requirements for (DHQ)2Pyr. The following table summarizes key safety and

identification data.
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Parameter Value Source

CAS Number 149820-65-5 [1][2][3][4][5]

Molecular Formula C56H60N6O4 [1][3][5]

Molecular Weight 881.11 g/mol [1][3][5]

Appearance Solid [1][3][5]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2][5][6]

Storage Class 11 - Combustible Solids [1][2][6][7]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1][2][6]

Incompatible Materials Strong oxidizing agents

Personal Protective Equipment

(PPE)

Chemical safety goggles or

face shield, protective gloves

(e.g., nitrile rubber), lab coat,

and a dust mask (type N95 or

equivalent) for operations that

may generate dust.

[1][2][5][6]

Step-by-Step Disposal Procedure
The recommended disposal method for (DHQ)2Pyr is to treat it as hazardous chemical waste

and arrange for its collection by a licensed professional waste disposal service. In-laboratory

treatment or neutralization is not advised. The following steps outline the process for preparing

(DHQ)2Pyr waste for collection.

Step 1: Waste Segregation

Collect all surplus and non-recyclable solid (DHQ)2Pyr, as well as any materials

contaminated with it (e.g., weighing paper, gloves, and spill cleanup materials), in a

designated and clearly labeled waste container.
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Do not mix (DHQ)2Pyr waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office.

Step 2: Container Selection and Labeling

Use a container that is compatible with solid chemical waste. The original product container

can be reused if it is in good condition and properly relabeled.

The container must have a tightly fitting cap and be kept closed except when actively adding

waste.

Label the waste container clearly and accurately with the words "Hazardous Waste," the full

chemical name "(DHQ)2Pyr," the CAS number (149820-65-5), and any other information

required by your institution's EHS office.

Step 3: Storage Pending Disposal

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from sources of ignition and

incompatible materials, such as strong oxidizing agents.

Step 4: Arranging for Professional Disposal

Contact your institution's EHS office or a licensed chemical waste disposal company to

schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name,

quantity, and associated hazards.

In Case of a Spill:

In the event of a spill, avoid creating dust.

Carefully sweep up the spilled solid material and place it into a suitable, closed container for

disposal.

Ensure the area is well-ventilated during cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1147373?utm_src=pdf-body
https://www.benchchem.com/product/b1147373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While specific experimental protocols for the disposal of (DHQ)2Pyr are not published, the

procedure described above is based on established best practices for the disposal of solid,

combustible, and water-hazardous laboratory chemicals. The core principle is the safe

containment and transfer of the hazardous material to a licensed facility equipped to handle

such waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (DHQ)2Pyr.
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Caption: Logical workflow for the proper disposal of (DHQ)2Pyr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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